Cas no 54123-76-1 (2-Butanone, 3-hydroxy-3-methyl-4-phenyl-)

54123-76-1 structure
Product name:2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
2-Butanone, 3-hydroxy-3-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
- 3-HYDROXY-3-METHYL-4-PHENYL-BUTAN-2-ONE
- 3-hydroxy-3-methyl-4-phenylbutan-2-one
- F74529
- 54123-76-1
- CHEBI:193980
- DTXSID00536152
- SCHEMBL2927672
- A854165
- MFCD24691276
- DB-294316
-
- MDL: MFCD24691276
- Inchi: InChI=1S/C11H14O2/c1-9(12)11(2,13)8-10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3
- InChI Key: DNRMAAJDFACPOV-UHFFFAOYSA-N
- SMILES: CC(=O)C(C)(CC1=CC=CC=C1)O
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 1.5
Experimental Properties
- PSA: 37.3
2-Butanone, 3-hydroxy-3-methyl-4-phenyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DGHS-250mg |
3-hydroxy-3-Methyl-4-phenyl-butan-2-one |
54123-76-1 | 95% | 250mg |
$209.00 | 2024-04-30 | |
A2B Chem LLC | AG27104-5g |
3-hydroxy-3-Methyl-4-phenyl-butan-2-one |
54123-76-1 | 95% | 5g |
$1670.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1610253-100mg |
3-Hydroxy-3-methyl-4-phenylbutan-2-one |
54123-76-1 | 98% | 100mg |
¥1386.00 | 2024-05-09 | |
1PlusChem | 1P00DGHS-5g |
3-hydroxy-3-Methyl-4-phenyl-butan-2-one |
54123-76-1 | 95% | 5g |
$1861.00 | 2024-04-30 | |
Ambeed | A604149-100mg |
3-Hydroxy-3-methyl-4-phenylbutan-2-one |
54123-76-1 | 95% | 100mg |
$135.0 | 2024-04-18 | |
Aaron | AR00DGQ4-5g |
3-HYDROXY-3-METHYL-4-PHENYL-BUTAN-2-ONE |
54123-76-1 | 95% | 5g |
$1984.00 | 2025-02-17 | |
abcr | AB594429-250mg |
3-Hydroxy-3-methyl-4-phenylbutan-2-one; . |
54123-76-1 | 250mg |
€397.80 | 2024-04-17 | ||
Ambeed | A604149-5g |
3-Hydroxy-3-methyl-4-phenylbutan-2-one |
54123-76-1 | 95% | 5g |
$2087.0 | 2024-04-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1610253-250mg |
3-Hydroxy-3-methyl-4-phenylbutan-2-one |
54123-76-1 | 98% | 250mg |
¥2242.00 | 2024-05-09 | |
eNovation Chemicals LLC | D382009-100mg |
3-hydroxy-3-methyl-4-phenyl-butan-2-one |
54123-76-1 | 95% | 100mg |
$325 | 2025-02-22 |
2-Butanone, 3-hydroxy-3-methyl-4-phenyl- Related Literature
-
Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
-
4. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54123-76-1)2-Butanone, 3-hydroxy-3-methyl-4-phenyl-

Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):198.0/536.0/1878.0